Cas no 243984-31-8 (Benzenamine, 2-fluoro-4-(1H-1,2,4-triazol-1-yl)-)

Benzenamine, 2-fluoro-4-(1H-1,2,4-triazol-1-yl)- structure
243984-31-8 structure
Product Name:Benzenamine, 2-fluoro-4-(1H-1,2,4-triazol-1-yl)-
CAS No:243984-31-8
MF:C8H7FN4
MW:178.166383981705
CID:1418472
Update Time:2024-08-15

Benzenamine, 2-fluoro-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-fluoro-4-(1H-1,2,4-triazol-1-yl)-
    • Inchi: 1S/C8H7FN4/c9-7-3-6(1-2-8(7)10)13-5-11-4-12-13/h1-5H,10H2
    • InChI Key: NSJCEPRXUWWNOB-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(N2C=NC=N2)C=C1F

Computed Properties

  • Exact Mass: 178.06561

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 361.7±52.0 °C(Predicted)
  • PSA: 56.73
  • pka: 2.15±0.10(Predicted)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd